Cas no 1086375-44-1 (3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylic acid)

• Product Name: 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylic acid
• CAS No: 1086375-44-1
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• MDL: MFCD09991780
• CID: 4679467
• Update Time: 2025-08-10

3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylic acid
• SBB053501
• 3,4-Dihydro-2H-pyrido[3,2-b]-[1,4]oxazine-2-carboxylic acid
• 2H,3H,4H-pyridino[2,3-e]1,4-oxazaperhydroine-2-carboxylic acid
• 2H,3H,4H-PYRIDO[3,2-B][1,4]OXAZINE-2-CARBOXYLIC ACID

• MDL： MFCD09991780
• Inchi： 1S/C8H8N2O3/c11-8(12)6-4-10-7-5(13-6)2-1-3-9-7/h1-3,6H,4H2,(H,9,10)(H,11,12)
• InChI Key： UKEQICPGQJOSKO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=NC=2NCC1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Topological Polar Surface Area: 71.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylic acid

3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1086375-44-1, known as 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are characterized by their unique structural features and diverse biological activities. Recent studies have highlighted its potential applications in drug discovery and material science.

Structure and Properties: The molecular structure of 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylic acid is a result of the fusion of a pyridine ring with an oxazine ring system. This unique arrangement creates a bicyclic framework that contributes to its stability and reactivity. The presence of the carboxylic acid group further enhances its functional versatility. The compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate.

Synthesis and Characterization: The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient pathways for its production. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used for its characterization.

Biological Activity: One of the most promising aspects of 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylic acid is its potential as a bioactive molecule. Studies have shown that it exhibits moderate to high activity against various cancer cell lines due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, it has demonstrated anti-inflammatory properties in preclinical models.

Applications in Drug Discovery: The compound's structural flexibility makes it an ideal candidate for medicinal chemistry research. Researchers are exploring its potential as a lead compound for developing novel therapeutic agents targeting neurodegenerative diseases and infectious agents.

Environmental Impact: As with any chemical compound, understanding its environmental impact is crucial. Preliminary studies suggest that 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylic acid degrades under specific environmental conditions without posing significant risks to aquatic life.

In conclusion, CAS No. 1086375-44-1, or 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylic acid, represents a valuable addition to the arsenal of heterocyclic compounds with promising applications across multiple scientific domains.